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These protocols provide detailed methodologies for the humane live-trapping, handling, and
radio-collaring of jackal species (Canis mesomelas, Canis adustus, Canis aureus) for
ecological tracking studies. Adherence to these guidelines is critical for ensuring animal
welfare, researcher safety, and the acquisition of high-quality data.

Ethical Considerations and Animal Welfare

All procedures involving live animals must be conducted with the utmost regard for their
welfare. Researchers must obtain the necessary permits from relevant wildlife authorities and
institutional animal care and use committees before commencing any study.[1] The primary
goal is to minimize stress, injury, and any negative impacts on the animals' natural behaviors.

[21[3]
Key Ethical Principles:
e Minimize Harm: Employ methods that reduce pain, distress, and injury.[4]

» Non-Invasive Alternatives: Whenever possible, use non-invasive techniques like camera
traps or acoustic monitoring to gather data without direct handling.[2][3]

 Justification of Research: The potential scientific and conservation benefits of the study must
outweigh any potential harm to the animals.[1]
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o Trained Personnel: All procedures must be carried out by trained and experienced personnel

to ensure both animal and human safety.[2]

Live-Trapping Protocols

The success of a trapping campaign depends on a thorough understanding of jackal behavior,

appropriate equipment, and strategic placement. Jackals are known for their cunning nature

and can quickly learn to avoid traps.[5]

The most effective and humane trap for capturing jackals is the soft-catch foothold trap.[5][6]

These traps are designed to restrain the animal with padded or offset jaws, minimizing the risk

of injury.[5][7] Cage traps are generally considered ineffective for capturing wary jackals.[5]

Trap Type

Description

Advantages

Disadvantages

Soft-Catch Foothold
Trap

A restraining device
with padded or offset
jaws that captures the
animal by the foot.[5]
[6] Common models
include Victor Soft
Catch® traps.[8][9]

High capture
efficiency for jackals.
[6] Allows for the
release of non-target
species with minimal
harm.[5] Reduced
injury rates compared
to standard foothold
traps.[6]

Requires skill and
knowledge for proper
setting and pan
tension adjustment.[5]
Must be checked
frequently to minimize

animal stress.[5]

Cage/Box Trap

An enclosure that
captures the animal
once it steps on a
trigger plate to access
bait.[10][11]

Can be effective for
less wary species or

younger animals.

Generally ineffective
for capturing adult
jackals due to their
neophobia (fear of

new objects).[5]

» Location: Set traps along trails, vehicle tracks, and footpaths where fresh jackal signs

(tracks, scat) are evident.[12] Traps set in areas without recent signs of activity are unlikely

to be successful.[12]

o Placement: Place the trap 1-2 meters from the likely path of a jackal.[12] Use natural

features like grass tufts or stones to guide the animal over the trap's trigger plate.[12]

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://www.wildteam.org.uk/post/ethical-considerations-in-wildlife-monitoring
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://www.researchgate.net/publication/232693092_Efficiency_and_safety_of_Soft_Catch_traps_for_capturing_black-backed_jackals_and_excluding_non-target_species
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://projectupland.com/dogs/how-to-remove-a-dog-from-foothold-traps-snares-and-conibear-traps/
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://www.researchgate.net/publication/232693092_Efficiency_and_safety_of_Soft_Catch_traps_for_capturing_black-backed_jackals_and_excluding_non-target_species
https://www.gla.ac.uk/media/Media_115771_smxx.pdf
https://www.youtube.com/watch?v=1ryjhxNGh_E
https://www.researchgate.net/publication/232693092_Efficiency_and_safety_of_Soft_Catch_traps_for_capturing_black-backed_jackals_and_excluding_non-target_species
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://www.researchgate.net/publication/232693092_Efficiency_and_safety_of_Soft_Catch_traps_for_capturing_black-backed_jackals_and_excluding_non-target_species
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://covenantwildlife.com/blog/7-animal-trapping-techniques-you-should-know/
https://www.youtube.com/watch?v=EF9hkl6QkrQ
https://www.ufs.ac.za/docs/librariesprovider22/pmic-documents/01_05-managing-jackal---corrective.pdf?sfvrsn=64759a21_2
https://journals.co.za/doi/pdf/10.10520/AJA03794369_2864
https://journals.co.za/doi/pdf/10.10520/AJA03794369_2864
https://journals.co.za/doi/pdf/10.10520/AJA03794369_2864
https://journals.co.za/doi/pdf/10.10520/AJA03794369_2864
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

e Concealment: Dig a shallow hole to accommodate the trap and its anchor chain.[12] After

setting the trap, cover it with a thin layer of sifted soil from the site to conceal it and remove

any human scent.[12] A cloth can be placed over the trigger pan to prevent soil from

impeding its function.[12]

o Pan Tension: Adjust the trap's pan tension to target jackals specifically. A study on black-

backed jackals found a pan tension of 1.75 kg was highly effective, capturing 88% of visiting

jackals while excluding 93% of non-target species.[6]

Bait and lures are used to attract jackals to the trap site. The jackal's keen sense of smell

makes baiting a critical, yet challenging, aspect of trapping.[5]

Bait Type

Effectiveness & Notes

Fresh Meat/Carcass

Pieces of fresh wildlife or livestock carcasses

are effective baits.[13]

Dead Rodents

Found to be a preferred bait item in some
studies.[13]

Commercial Lures

Can be effective, but some studies have
reported them being ignored.[13] Success may
depend on the specific lure and local jackal

preferences.

Placement

Place the bait so the jackal must step on the
trigger plate to reach it.[12] A common technique
is to place a bait-scented stick about 400 mm

behind the trigger pan.[12]

e Frequency: Traps must be checked frequently to ensure animal welfare.[5] Recommended

checking intervals include sunrise, sunset, and midnight.[6] This minimizes the time an

animal spends in a trap, reducing stress and potential for injury.[5]

o Duration: Trapping success often decreases after the first few nights.[12] It is recommended

not to leave traps in one location for more than five nights if no captures are made.[12]
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e Success Rates: Capture rates can vary significantly based on location and jackal behavior.
One study reported much higher capture rates in protected areas (14.55 jackals/100 trap
nights) compared to farmlands (1.27 jackals/100 trap nights), suggesting jackals on
farmlands are warier due to lethal control practices.[14]

Animal Handling and Chemical Immobilization

Once an animal is captured, a swift and efficient handling protocol is essential. In some cases,
chemical immobilization is not necessary.

For quick procedures like radio-collaring and biological sampling, jackals can be handled
without drugs. This method minimizes handling time and eliminates recovery risks associated
with anesthesia.[8]

Restraint: Approach the trapped animal calmly. Use a catch pole to secure the head and a
thick blanket or canvas to cover the animal's head and body.

o Calming Effect: Once blindfolded, jackals often become calm and stop struggling, allowing
for safe handling.[8]

e Processing: While one person maintains control of the head, another can free the foot from
the trap, take measurements, collect samples, and fit the radio collar.

o Time: The average total handling time using this method can be as short as 25 minutes from
trapping to release.[8]

For more invasive procedures or when animal temperament requires it, chemical
immobilization is necessary. This must be performed by or under the supervision of a qualified
veterinarian.[15]
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Drug _ Induction Reversal
o Species Dosage ] Notes
Combination Time Agent
A common
and effective
) combination.
Ketamine: 7- o )
) Yohimbine [16] Atropine
Ketamine + _ _ 10 mg/kg; 9-13 _
) Wild Canids i ) (for Xylazine)  may be
Xylazine Xylazine: 0.5 minutes[17]
[16][17] added to
mg/kg[16]
counteract
bradycardia.
[17]
Provides
Tiletamine + Wild Canids
o good
Zolazepam (Ethiopian 2.1-6.5 ~2.3 None )
. . ) anesthesia
(Telazol®/Zol  Wolf, Wild mg/kg[18] minutes[18] available[16]
] for 45-90
etil®) Dogs) )
minutes.[16]
Procedure:

o Dosage Calculation: Estimate the jackal's weight to calculate the correct drug dosage.
Average jackal weight is between 7 and 13.5 kg.[19][20][21]

o Administration: Administer the drugs via a pole syringe or dart into the large muscle mass of

the rump.[12]

e Monitoring: Once immobilized, continuously monitor the animal's vital signs, including

respiratory rate and body temperature.[18] Cover the eyes to protect them and prevent visual

stimulation.

o Recovery: After the procedures are complete, administer reversal agents if applicable.

Monitor the animal from a distance until it is fully recovered and able to move normally

before leaving the area.

Radio-Collaring Protocol
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The choice between VHF (Very High Frequency) and GPS collars depends on the research

questions, budget, and desired data resolution.

Collar Type Description Advantages Disadvantages
) ) Longer battery life,
Emits a pulsed radio ) o
) ) smaller and lighter, Data collection is
signal that is tracked ] )
lower cost.[22] Ideal labor-intensive and
manually from the ) i
VHF Collars o for tracking small provides lower data
ground or air using a _ _
o animals and for granularity (fewer
directional antenna ) . ) ]
) studies requiring real- location points).[23]
and receiver.[22][23] _ _
time location.[22]
Uses the Global ]
o Larger, heavier, more
Positioning System to )
] expensive, and have a
record the animal's ]
) Collects large shorter battery life
location at set )
) volumes of high- than VHF collars.[22]
GPS Collars intervals. Data can be

stored on the collar or
transmitted via
satellite or cellular
networks.[22][23]

precision location data

automatically.[22]

[24] Data transmission
can be limited by
cellular coverage or

dense canopy.[23]

Proper collar fitting is crucial to prevent injury and ensure the animal's normal behavior is not

affected.

» Weight Rule: The collar's total weight should not exceed 4-5% of the animal's body weight.

[24] Given the average jackal weight of 7-13.5 kg, collars should ideally be under 400g.

o Fit Check: The collar should be snug enough that it does not slide over the animal's head,

but loose enough to allow for normal breathing, feeding, and neck movement. A common

guideline is the ability to slip two fingers between the collar and the animal's neck.

o Activation: Ensure the collar is activated and transmitting a signal before fitting it to the

animal.
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» Release: Release the animal in the same area where it was captured. If anesthetized,
ensure it is fully ambulatory and aware of its surroundings before the research team departs.

Visualized Workflows and Protocols
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Caption: Workflow from planning to data collection for a jackal tracking study.
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Prepare for Chemical Immobilization
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1. Use catch pole.
2. Cover head with blanket.
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'
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Caption: Decision tree for selecting the appropriate handling method for a captured jackal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Live-Trapping and
Radio-Collaring Jackals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12774315#techniques-for-live-trapping-and-radio-
collaring-jackals-for-tracking-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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